Cas no 10603-53-9 (Pyrrolidine-3-carbonitrile)

• Product Name: Pyrrolidine-3-carbonitrile
• CAS No: 10603-53-9
• MF: C₅H₈N₂
• MW: 96.1304206848145
• MDL: MFCD06658510
• CID: 118728
• PubChem ID: 22181493
• Update Time: 2025-11-06

Pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-3-carbonitrile
• 3-Pyrrolidinecarbonitrile
• 3-Pyrrolidinecarbonitrile TFA
• (R,S)-3-cyanopyrrolidine
• (S)-pyrrolidine-3-carbonitrile TFA
• 3-&#8203
• 3-carbonitrile pyrrolidine
• 3-Cyano-pyrrolidin
• 3-cyanopyrrolidine
• 3-Cyan-pyrrolidin
• carbonitrile
• Pyrrolidine-&#8203
• pyrrolidine-3-carbonitrile HCl
• PYRROLIDINE-3-CARBONITRILE HYDROCHLORIDE
• CS-D0745
• BCP29648
• FT-0757992
• F1907-0845
• 10603-53-9
• P10379
• (RS)-pyrrolidine-3-carbonitrile
• SB10222
• AKOS006335676
• DATJETPTDKFEEF-UHFFFAOYSA-N
• EN300-188562
• MFCD06658510
• Pyrrolidine-3-carbonitrile;Piperidine-3-carbonitrile
• (R)-3-cyano-pyrrolidine
• DB-008679

• MDL： MFCD06658510
• Inchi： 1S/C5H8N2/c6-3-5-1-2-7-4-5/h5,7H,1-2,4H2
• InChI Key： DATJETPTDKFEEF-UHFFFAOYSA-N
• SMILES： N1CCC(C#N)C1

Computed Properties

• Exact Mass: 96.06870
• Monoisotopic Mass: 96.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Boiling Point: 208.9℃ at 760 mmHg
• PSA: 35.82000
• LogP: 0.44828

Pyrrolidine-3-carbonitrile Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Additional information on Pyrrolidine-3-carbonitrile

Comprehensive Overview of Pyrrolidine-3-carbonitrile (CAS No. 10603-53-9): Properties, Applications, and Industry Insights

Pyrrolidine-3-carbonitrile (CAS No. 10603-53-9) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyrrolidine derivative is characterized by its unique molecular structure, combining a five-membered nitrogen-containing ring with a cyano functional group. The compound's molecular formula C5H8N2 and molecular weight 96.13 g/mol make it an important building block in organic synthesis. Recent studies highlight its potential as a precursor for various bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors.

The growing interest in Pyrrolidine-3-carbonitrile derivatives stems from their remarkable pharmacological profiles. Researchers have identified this scaffold as particularly valuable for designing neuromodulators and receptor ligands, with several derivatives showing promise in preclinical studies for neurological disorders. The compound's structural flexibility allows for diverse modifications, enabling medicinal chemists to fine-tune properties like blood-brain barrier permeability and target selectivity. These characteristics answer the frequently searched question: "Why are pyrrolidine derivatives important in drug discovery?"

From a synthetic chemistry perspective, CAS 10603-53-9 serves as a crucial intermediate in multicomponent reactions. Its nitrile group reactivity facilitates various transformations, including reduction to primary amines, hydrolysis to carboxylic acids, or cyclization to form heterocyclic systems. This versatility addresses another common query in organic chemistry forums: "How can nitrile-containing compounds be utilized in complex synthesis?" Recent publications demonstrate innovative applications in click chemistry and metal-catalyzed coupling reactions, positioning this compound as a valuable tool for modern synthetic methodologies.

The physicochemical properties of Pyrrolidine-3-carbonitrile contribute significantly to its utility. With a boiling point of approximately 210-215°C and moderate water solubility, it offers practical handling characteristics for laboratory applications. Its logP value around 0.5 suggests balanced lipophilicity, making it particularly interesting for drug design where optimal ADME (Absorption, Distribution, Metabolism, Excretion) properties are crucial. These parameters directly respond to the frequently searched terms "pyrrolidine solubility" and "nitrile compound properties" in scientific databases.

In the context of green chemistry advancements, researchers are exploring more sustainable routes to synthesize Pyrrolidine-3-carbonitrile and its derivatives. Recent patents highlight catalytic methods that reduce byproduct formation and improve atom economy. This aligns with the pharmaceutical industry's growing emphasis on process intensification and environmentally friendly synthesis, topics that consistently rank high in chemical literature searches. The development of continuous flow processes for such heterocyclic compounds represents an active area of investigation.

Quality control aspects of CAS 10603-53-9 involve rigorous analytical characterization. Standard analytical methods include HPLC purity assessment, mass spectrometric confirmation, and NMR structural verification. The compound typically appears as a colorless to pale yellow liquid at room temperature, with specifications often requiring ≥95% purity for research applications. These quality parameters address common purchaser concerns about "how to verify pyrrolidine derivative purity" and "what specifications to look for in research chemicals."

Emerging applications of Pyrrolidine-3-carbonitrile extend beyond traditional medicinal chemistry. Materials science researchers are investigating its potential as a monomer for functional polymers, particularly those requiring nitrogen-rich backbones. Additionally, its derivatives show promise in catalysis as ligands for transition metal complexes. These expanding applications respond to the increasing search volume for "nitrile-containing materials" and "heterocyclic compounds in material science" across academic databases.

Safety considerations for handling Pyrrolidine-3-carbonitrile follow standard laboratory protocols for nitrile compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Storage typically requires cool, dry conditions under inert atmosphere to maintain stability. These handling guidelines correlate with frequently asked questions about "safe handling of nitrile compounds" in laboratory safety forums.

The commercial availability of Pyrrolidine-3-carbonitrile has increased significantly in recent years, reflecting growing demand from the research community. Suppliers typically offer quantities ranging from gram-scale for laboratory use to kilogram quantities for process development. Pricing trends show moderate stability, with fluctuations tied to raw material availability and production scale. This market information addresses common procurement-related searches such as "where to buy pyrrolidine-3-carbonitrile" and "pricing trends for research chemicals."

Future research directions for CAS 10603-53-9 and its derivatives appear promising. Current patent analysis reveals growing interest in stereoselective synthesis of chiral pyrrolidine derivatives and their application in asymmetric catalysis. The compound's potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) represents another exciting frontier. These developments align with trending research topics in medicinal chemistry and answer the question "what's new in heterocyclic chemistry research?" that frequently appears in scientific search queries.